Tetradecylcyclooctane

• CAS No.: 149003-36-1
• Molecular Formula: C46H54F3N6O10P
• Synonyms: Cyclooctane, tetradecyl-

Description

Tetradecylcyclooctane (C₂₂H₄₄) is a cycloalkane derivative comprising a cyclooctane ring substituted with a tetradecyl (14-carbon) alkyl chain. Its structure combines the conformational flexibility of an 8-membered cycloalkane ring with the hydrophobic properties of a long alkyl chain. Such compounds are of interest in materials science, particularly for applications requiring thermal stability and low polarity, such as lubricants, surfactants, or phase-change materials .

Comparison with Similar Compounds

Comparative Analysis with Structural Analogs

Structural and Physical Properties

Tetradecylcyclooctane belongs to a class of alkyl-substituted cycloalkanes. Key structural analogs include:

• Cyclohexane, undecyl- (C₁₇H₃₄): A cyclohexane ring with an 11-carbon chain.
• Cyclopentane, decyl- (C₁₅H₃₀): A cyclopentane ring with a 10-carbon chain.
• Heptadecane (C₁₇H₃₆): A straight-chain alkane with 17 carbons.

Table 1: Comparative Physical Properties (Estimated)

Compound	Molecular Formula	Molecular Weight (g/mol)	Boiling Point (°C)	Melting Point (°C)	Solubility in Water
This compound	C₂₂H₄₄	308.57	300–320	20–30	Insoluble
Cyclohexane, undecyl-	C₁₇H₃₄	238.44	280–300	10–20	Insoluble
Cyclopentane, decyl-	C₁₅H₃₀	210.40	250–270	<0	Insoluble
Heptadecane	C₁₇H₃₆	240.47	302	22	Insoluble

Key Observations :

• Molecular Weight : this compound has the highest molecular weight due to its larger ring and longer alkyl chain .
• Boiling Points : Cycloalkane derivatives generally exhibit higher boiling points than linear alkanes of similar molecular weight (e.g., heptadecane vs. cyclohexane, undecyl-), attributed to increased surface area and van der Waals interactions in cyclic structures.
• Melting Points : Branched cycloalkanes (e.g., cyclopentane, decyl-) show lower melting points than linear chains due to reduced crystallinity.

Chemical Reactivity and Stability

• Ring Strain : Cyclooctane’s 8-membered ring experiences minimal angle strain compared to cyclopentane (high strain) or cyclohexane (strain-free chair conformation). This enhances thermal stability, making this compound less prone to ring-opening reactions .
• Alkyl Chain Effects : The tetradecyl chain increases hydrophobicity and reduces solubility in polar solvents, similar to other long-chain alkylcycloalkanes .